Cas no 2170033-85-7 ((S)-2-(Benzo[b]thiophen-2-yl)-4-benzyl-4,5-dihydrooxazole)

• Product Name: (S)-2-(Benzo[b]thiophen-2-yl)-4-benzyl-4,5-dihydrooxazole
• CAS No: 2170033-85-7
• MF: C₁₈H₁₅NOS
• MW: 293.382803201675
• CID: 5083982
• PubChem ID: 162393991
• Update Time: 2025-05-20

(S)-2-(Benzo[b]thiophen-2-yl)-4-benzyl-4,5-dihydrooxazole Chemical and Physical Properties

Names and Identifiers

• (S)-2-(Benzo[b]thiophen-2-yl)-4-benzyl-4,5-dihydrooxazole
• F73152
• (4S)-2-(1-benzothiophen-2-yl)-4-benzyl-4,5-dihydro-1,3-oxazole
• BS-47187
• 2170033-85-7

• Inchi： 1S/C18H15NOS/c1-2-6-13(7-3-1)10-15-12-20-18(19-15)17-11-14-8-4-5-9-16(14)21-17/h1-9,11,15H,10,12H2/t15-/m0/s1
• InChI Key： QBUPEBCAADHHLJ-HNNXBMFYSA-N
• SMILES： S1C2C=CC=CC=2C=C1C1=N[C@H](CO1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 293.08743528g/mol
• Monoisotopic Mass: 293.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 49.8

Additional information on (S)-2-(Benzo[b]thiophen-2-yl)-4-benzyl-4,5-dihydrooxazole

Chemical Profile of (S)-2-(Benzo[b]thiophen-2-yl)-4-benzyl-4,5-dihydrooxazole (CAS No. 2170033-85-7)

The compound (S)-2-(Benzo[b]thiophen-2-yl)-4-benzyl-4,5-dihydrooxazole, identified by its CAS number 2170033-85-7, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, featuring a chiral oxazole core conjugated with a benzo[b]thiophene moiety, has garnered considerable attention due to its structural complexity and potential biological activity. The presence of a stereocenter at the S configuration enhances its pharmacological relevance, making it a promising candidate for further investigation in drug discovery.

In recent years, the integration of heterocyclic structures into pharmacophores has revolutionized the development of novel therapeutic agents. The oxazole ring, known for its stability and ability to engage in hydrogen bonding interactions, serves as an excellent scaffold for medicinal chemistry applications. When combined with the benzo[b]thiophene moiety, which exhibits notable electronic properties and binding affinity to biological targets, the resulting compound exhibits a unique profile that warrants detailed exploration.

The benzo[b]thiophene scaffold is particularly interesting due to its prevalence in biologically active natural products and synthetic drugs. Its aromatic system allows for π-stacking interactions with proteins, while the sulfur atom provides opportunities for coordination with metal ions or other biomolecules. These features make it an attractive component in the design of molecules targeting neurological disorders, cancer, and inflammatory conditions.

The stereochemistry of the compound is another critical aspect that influences its pharmacological properties. The S configuration at the chiral center can significantly impact the molecule's binding affinity, metabolic stability, and overall efficacy. This is particularly relevant in the context of enantioselective drug design, where subtle differences in stereochemistry can lead to dramatic variations in biological activity.

Current research in this area has focused on leveraging computational methods to predict and optimize the structure-activity relationships (SAR) of such compounds. Advanced molecular modeling techniques have enabled researchers to explore the interactions between (S)-2-(Benzo[b]thiophen-2-yl)-4-benzyl-4,5-dihydrooxazole and various biological targets, providing insights into its potential mechanisms of action. These studies have highlighted the compound's ability to modulate key signaling pathways involved in disease progression.

One of the most exciting developments in this field is the application of machine learning algorithms to accelerate drug discovery processes. By analyzing large datasets of chemical structures and their biological activities, these algorithms can predict promising candidates for further testing. This approach has already shown success in identifying novel compounds with therapeutic potential, including derivatives of oxazole and benzo[b]thiophene-based molecules.

In vitro studies have begun to elucidate the pharmacological profile of (S)-2-(Benzo[b]thiophen-2-yl)-4-benzyl-4,5-dihydrooxazole. Initial results suggest that it exhibits inhibitory activity against several enzymes implicated in cancer metabolism. The oxazole ring appears to be crucial for binding to these enzymes, while the benzo[b]thiophene moiety contributes additional interactions that enhance potency. These findings are particularly encouraging given the growing interest in targeting metabolic pathways as a strategy for cancer therapy.

Furthermore, preclinical studies have demonstrated that this compound demonstrates good oral bioavailability and favorable pharmacokinetic properties. These characteristics are essential for ensuring that the drug reaches its target site at effective concentrations and remains stable within the body. The combination of structural optimization and pharmacokinetic profiling is critical for advancing candidates from early-stage research to clinical trials.

The synthesis of complex molecules like (S)-2-(Benzo[b]thiophen-2-yl)-4-benzyl-4,5-dihydrooxazole presents unique challenges but also opportunities for innovation in synthetic chemistry. Recent advances in asymmetric synthesis have enabled more efficient and scalable production of chiral compounds like this one. These techniques not only improve yield but also reduce costs associated with producing enantiomerically pure materials.

As our understanding of biological systems continues to grow, so does our ability to design molecules that interact with them in precise ways. The integration of computational biology with synthetic chemistry has led to new approaches for identifying drug candidates that are both effective and safe. This interdisciplinary approach is essential for addressing complex diseases like cancer and neurodegenerative disorders.

Future directions for research on this compound include exploring its potential as a lead molecule for new therapeutics or as a building block for more complex derivatives. By leveraging cutting-edge technologies such as high-throughput screening and structure-based drug design, researchers aim to unlock the full therapeutic potential of molecules like (S)-2-(Benzo[b]thiophen-2-yl)-4-benzyl-4,5-dihydrooxazole.